BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-Depth Technical Guide to L-Valine 4-
Nitroanilide: Molecular Properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: L-Valine 4-nitroanilide

Cat. No.: B555166

This guide provides a focused overview of the fundamental molecular characteristics of L-
Valine 4-nitroanilide, a chromogenic substrate commonly utilized in biochemical assays. The
following sections detail its molecular formula and weight, presenting the data in a clear, tabular
format for researchers, scientists, and professionals in drug development.

Core Molecular Data

L-Valine 4-nitroanilide is frequently used in its free base form as well as its hydrochloride salt
to enhance solubility and stability. The key quantitative data for both forms are summarized

below.
Compound Molecular Formula Molecular Weight ( g/mol )
L-Valine 4-nitroanilide C11H1s5Ns0s3 237.26[1]

L-Valine 4-nitroanilide
] C11H15N303+HCI 273.61 - 273.72[2][3]
hydrochloride

Note: The slight variation in the molecular weight of the hydrochloride salt is as reported by
different suppliers.

Structural Components

The molecular structure of L-Valine 4-nitroanilide is composed of three primary chemical
moieties: an L-valine residue, a p-nitroaniline group (also known as 4-nitroaniline), and an
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amide bond linking them. The hydrochloride salt form includes an additional hydrochloride
component.

Diagram of L-Valine 4-nitroanilide Components

L-Valine 4-nitroanilide

L-Valine Residue p-Nitroaniline Group

Click to download full resolution via product page

Caption: Logical relationship of L-Valine 4-nitroanilide's core components.
Experimental Protocols and Further Applications

While this document focuses on the core molecular properties of L-Valine 4-nitroanilide, its
application in experimental settings is extensive. It is primarily used as a chromogenic
substrate for various proteases, particularly elastase. The enzymatic cleavage of the amide
bond releases the yellow-colored p-nitroaniline, which can be quantified spectrophotometrically

to determine enzyme activity.

Detailed experimental protocols are specific to the enzyme and assay conditions under
investigation. Researchers should consult relevant literature for methodologies tailored to their
specific application. This compound serves as a critical tool in enzyme kinetics and inhibitor
screening assays within the drug discovery and development pipeline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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